Cas no 2097902-06-0 (N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide)

• Product name: N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide
• CAS No: 2097902-06-0
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 6072992
• PubChem ID: 122280372

N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide
• N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)-2-(thiophen-2-yl)acetamide
• N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide
• N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]-2-thiophen-2-ylacetamide
• AKOS032463620
• 2097902-06-0
• F6564-8092

• Inchi： 1S/C15H17N3O2S/c19-14(10-12-4-2-8-21-12)16-6-7-18-15(20)9-11-3-1-5-13(11)17-18/h2,4,8-9H,1,3,5-7,10H2,(H,16,19)
• InChI Key： GUOCQQULUOQJLJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCCN1C(C=C2C(CCC2)=N1)=O)=O

Computed Properties

• Exact Mass: 303.10414797g/mol
• Monoisotopic Mass: 303.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90Ų

Additional information on N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide

N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide (CAS No. 2097902-06-0): A Comprehensive Overview

N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide (CAS No. 2097902-06-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This molecule, characterized by its unique cyclopentacpyridazin core and thiophene moiety, presents a fascinating case study in heterocyclic chemistry and drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold and its role in medicinal chemistry.

The structural complexity of N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide makes it a valuable subject for structure-activity relationship (SAR) studies. The compound's molecular weight and physicochemical properties suggest good potential for drug-like characteristics, a topic frequently searched by pharmaceutical researchers. Current literature indicates growing interest in similar pyridazine derivatives for their diverse biological activities, including potential applications in central nervous system (CNS) disorders and metabolic diseases.

From a synthetic chemistry perspective, the preparation of CAS 2097902-06-0 involves sophisticated organic synthesis techniques. The cyclopentacpyridazin ring system requires careful annulation strategies, while the thiophene acetamide side chain introduces additional complexity to the synthetic route. These aspects make the compound particularly interesting for discussions about modern synthetic methodologies and green chemistry approaches, topics that are currently trending in chemical research communities.

The physicochemical properties of N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide contribute to its potential utility in drug discovery. The compound's logP value, hydrogen bond donors/acceptors, and molecular polar surface area suggest favorable ADME (Absorption, Distribution, Metabolism, Excretion) characteristics. These parameters are crucial for researchers investigating bioavailability optimization, a frequently searched topic in pharmaceutical development.

Recent patent literature reveals growing interest in pyridazine-containing compounds similar to CAS 2097902-06-0 for various therapeutic applications. While specific biological data for this exact molecule may be limited, structural analogs have shown promise in areas such as enzyme inhibition and receptor modulation. The thiophene moiety in particular is known to contribute to pharmacophore development, making this compound relevant to current discussions about privileged structures in medicinal chemistry.

From a commercial perspective, N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide represents an important research chemical for pharmaceutical companies and academic institutions. The compound's CAS registry number 2097902-06-0 serves as a unique identifier in chemical databases and procurement systems. Current market trends show increasing demand for such specialty chemicals, particularly those with potential drug discovery applications.

Quality control and characterization of CAS 2097902-06-0 require advanced analytical techniques. Standard procedures include HPLC purity analysis, mass spectrometry for molecular weight confirmation, and NMR spectroscopy for structural verification. These aspects align with current industry focus on quality by design (QbD) principles in chemical manufacturing, a hot topic in pharmaceutical development circles.

The stability profile of N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide under various conditions is an important consideration for researchers. Proper storage conditions (typically cool and dry environments) and handling procedures are essential to maintain compound integrity. These practical considerations are frequently searched by laboratory personnel working with sensitive organic compounds.

In the context of intellectual property, compounds like 2097902-06-0 often feature in patent applications for new chemical entities (NCEs). The unique structural features of this molecule may offer opportunities for patentable innovations in pharmaceutical composition or synthetic methods. This connects to current discussions about drug repurposing and patent lifecycle management in the pharmaceutical industry.

Future research directions for N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide may include detailed biological screening and mechanistic studies. The compound's structural features suggest potential interactions with various biological targets, making it relevant to current trends in target-based drug discovery and precision medicine approaches.

For researchers interested in structure-based drug design, the molecular docking potential of CAS 2097902-06-0 with various protein targets represents an exciting area of investigation. This aligns with current scientific interest in computational chemistry approaches to accelerate drug discovery, a topic generating significant discussion in research publications and conferences.

The safety profile of N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide should be carefully evaluated as part of any research program. While comprehensive toxicological data may not be publicly available, standard laboratory safety protocols for handling organic compounds should be followed. This practical consideration is particularly important given current industry focus on occupational health and laboratory safety standards.

From a regulatory perspective, the status of CAS 2097902-06-0 may vary by jurisdiction. Researchers should consult appropriate chemical substance inventories and regulatory databases for current information. This connects to broader discussions about chemical regulation and compliance requirements in the pharmaceutical and chemical industries.

In conclusion, N-(2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}ethyl)-2-(thiophen-2-yl)acetamide (CAS No. 2097902-06-0) represents an intriguing subject for chemical and pharmaceutical research. Its unique structural features, potential biological activities, and relevance to current drug discovery paradigms make it a compound worthy of further investigation. As research continues, this molecule may contribute to advances in medicinal chemistry and the development of novel therapeutic agents.